Cas no 5612-13-5 (Hexanoic acid, 6-[(triphenylmethyl)amino]-)

• Product Name: Hexanoic acid, 6-[(triphenylmethyl)amino]-
• CAS No: 5612-13-5
• MF: C₂₅H₂₇NO₂
• MW: 373.48738694191
• CID: 349738
• PubChem ID: 596974
• Update Time: 2025-04-19

Hexanoic acid, 6-[(triphenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6-[(triphenylmethyl)amino]-
• 6-(tritylamino)hexanoic acid
• 6-(Trityl-amino)hexanoic acid
• 6-(tritylamino)-caproic acid
• SCHEMBL3607590
• 6-(tritylamino)caproic acid
• 5612-13-5
• DTXSID40344450
• 6-(trityl-amino)caproic acid

• Inchi： 1S/C25H27NO2/c27-24(28)19-11-4-12-20-26-25(21-13-5-1-6-14-21,22-15-7-2-8-16-22)23-17-9-3-10-18-23/h1-3,5-10,13-18,26H,4,11-12,19-20H2,(H,27,28)
• InChI Key： RIHLCYPQNGWANI-UHFFFAOYSA-N
• SMILES： OC(CCCCCNC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 373.20431
• Monoisotopic Mass: 373.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33